2-((1-ethyl-3-methyl-6-(4-methylbenzyl)-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[1-ethyl-3-methyl-6-[(4-methylphenyl)methyl]-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C24H24FN5O2S/c1-4-30-22-21(16(3)28-30)27-24(29(23(22)32)13-17-10-8-15(2)9-11-17)33-14-20(31)26-19-7-5-6-18(25)12-19/h5-12H,4,13-14H2,1-3H3,(H,26,31)
• InChI Key: IAHXBFZSCZDUEW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=C(C=C3)C)SCC(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C24H24FN5O2S
• Molecular Weight: 465.5 g/mol
• CAS No.: 1358629-22-7

Description

2-((1-ethyl-3-methyl-6-(4-methylbenzyl)-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(3-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C24H24FN5O2S and its molecular weight is 465.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Anti-cancer Agents

Research on fluoro-substituted benzo[b]pyran and its derivatives, which share a thematic chemical resemblance with the query compound, has demonstrated significant anti-lung cancer activity. These compounds, upon undergoing specific reactions, yield pyrazole and pyrimidine derivatives exhibiting anticancer properties at low concentrations against human cancer cell lines, including lung, breast, and CNS cancers (Hammam et al., 2005).

Antioxidant Activity

Coordination complexes constructed from pyrazole-acetamide derivatives, akin to the structural features of the query compound, have been synthesized and characterized. These complexes, through various hydrogen bonding interactions, exhibit significant antioxidant activities as determined by standard in vitro assays. This suggests potential applications in combating oxidative stress-related diseases (Chkirate et al., 2019).

Development of PET Radioligands

A series within the 2-phenylpyrazolo[1,5-a]pyrimidineacetamide family has been identified as selective ligands for the translocator protein (18 kDa), with one compound designed specifically for labeling with fluorine-18 for in vivo imaging using positron emission tomography (PET). This highlights the compound's relevance in neuroimaging and the study of neuroinflammatory processes (Dollé et al., 2008).

Anti-inflammatory and Analgesic Activities

Derivatives synthesized from compounds structurally similar to the query, especially those incorporating a thiadiazole moiety, have shown promising anti-inflammatory and analgesic activities. This research could guide the development of new therapeutic agents for treating inflammation and pain (Alam et al., 2010).